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Introduction
Ethyl 4-oxocyclohexanecarboxylate is a versatile bifunctional molecule featuring both a

ketone and an ester functional group. This unique structural arrangement makes it a valuable

intermediate in organic synthesis, particularly in the pharmaceutical industry for the preparation

of various active pharmaceutical ingredients (APIs). A thorough understanding of its physical

properties is paramount for its effective use in reaction engineering, process development,

purification, and formulation. This technical guide provides a comprehensive overview of the

core physical properties of Ethyl 4-oxocyclohexanecarboxylate, detailed experimental

protocols for their determination, and relevant synthetic and analytical workflows.

Core Physical and Chemical Properties
Ethyl 4-oxocyclohexanecarboxylate is typically a colorless to pale yellow liquid at room

temperature with a faint, fruity, or ester-like odor.[1] Its key physical and chemical properties are

summarized in the tables below.
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Property Value Source(s)

Chemical Formula C₉H₁₄O₃ [2][3]

Molecular Weight 170.21 g/mol [2][3][4][5]

Appearance
Colorless to light yellow/orange

clear liquid
[1][6]

Odor Mild, ester-like [1][7]

CAS Number 17159-79-4 [3][4][5][6][7]

Physicochemical Data
Property Value Conditions Source(s)

Boiling Point 150-152 °C at 40 mmHg [4][5][7][8][9]

152 °C at 40 mmHg [6]

Melting Point 221-226 °C [7][9]

Density 1.068 g/mL at 25 °C [4][5][7][8][9]

Specific Gravity 1.07 20/20 °C [6]

Refractive Index 1.458-1.461 [7]

1.461 at 20 °C [4][5][8][9]

1.46 [6]

Flash Point >110 °C (>230 °F) closed cup [4][5][7][8][9]

Vapor Pressure 0.0238 mmHg at 25 °C [7]

Solubility Profile
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Solvent Solubility Source(s)

Water Sparingly soluble / Insoluble [1][8]

Ethanol Readily soluble [1]

Acetone Readily soluble [1]

Ether Readily soluble [1]

Chloroform Soluble [9]

Methanol Soluble [9]

Experimental Protocols for Physical Property
Determination
The following sections detail standardized laboratory procedures for the determination of the

key physical properties of Ethyl 4-oxocyclohexanecarboxylate.

Determination of Boiling Point (Micro Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, a micro-boiling point determination using a Thiele tube is

a suitable method.

Apparatus:

Thiele tube

Thermometer (calibrated)

Small test tube (e.g., 75 x 10 mm)

Capillary tube (sealed at one end)

Heat source (Bunsen burner or oil bath)

Mineral oil
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Procedure:

Add a small amount (approximately 0.5 mL) of Ethyl 4-oxocyclohexanecarboxylate to the

small test tube.

Place the capillary tube, with the sealed end facing up, into the test tube containing the

sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Place the thermometer and attached test tube into the Thiele tube containing mineral oil,

ensuring the oil level is above the sample.

Gently heat the side arm of the Thiele tube.

Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.

Continue heating until a steady stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

enter the capillary tube.

Determination of Density
Density is the mass per unit volume of a substance. For a liquid, it can be accurately

determined using a pycnometer or a calibrated volumetric flask.

Apparatus:

Pycnometer or a small volumetric flask (e.g., 5 or 10 mL) with a stopper

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath
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Thermometer

Procedure:

Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty, dry pycnometer with its stopper on the analytical balance (m₁).

Fill the pycnometer with distilled water and place it in a constant temperature water bath

(e.g., 25 °C) until it reaches thermal equilibrium.

Carefully dry the outside of the pycnometer and weigh it (m₂).

Empty the pycnometer, rinse it with acetone, and dry it completely.

Fill the pycnometer with Ethyl 4-oxocyclohexanecarboxylate and allow it to equilibrate in

the constant temperature water bath.

Dry the exterior of the pycnometer and weigh it (m₃).

The density of the sample (ρ_sample) at the given temperature is calculated using the

following formula: ρ_sample = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water where ρ_water is the density

of water at the experimental temperature.

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance and is often used to assess

purity.

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer

Dropper

Soft tissue paper
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Standard liquid with a known refractive index (for calibration, e.g., distilled water)

Procedure:

Turn on the refractometer and the connected constant temperature water bath (e.g., 20 °C).

Calibrate the instrument using a standard liquid with a known refractive index.

Open the prism of the refractometer and clean the surfaces with a soft tissue and a suitable

solvent (e.g., ethanol or acetone), then allow it to dry.

Using a clean dropper, place a few drops of Ethyl 4-oxocyclohexanecarboxylate onto the

surface of the lower prism.

Close the prisms firmly.

Look through the eyepiece and adjust the coarse and fine adjustment knobs until the

boundary line between the light and dark fields is sharp and centered in the crosshairs.

If color fringes are observed, adjust the chromatic dispersion compensator to eliminate them.

Read the refractive index value from the scale.

Clean the prisms thoroughly after the measurement.

Determination of Solubility (Qualitative)
Solubility is the ability of a substance (solute) to dissolve in a solvent to form a homogeneous

solution. A qualitative assessment can be performed to determine its solubility in various

solvents.

Apparatus:

Small test tubes

Vortex mixer or stirring rods

Droppers or pipettes
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Procedure:

Place a small, measured amount of Ethyl 4-oxocyclohexanecarboxylate (e.g., 0.1 mL) into

a clean, dry test tube.

Add a small, measured volume of the solvent to be tested (e.g., 1 mL) to the test tube.

Agitate the mixture vigorously using a vortex mixer or by stirring with a glass rod for a set

period (e.g., 1-2 minutes).

Observe the mixture to see if the solute has completely dissolved. The formation of a single,

clear phase indicates solubility. The presence of two distinct layers, cloudiness, or

undissolved droplets indicates insolubility or partial solubility.

Record the observations for each solvent tested (e.g., water, ethanol, acetone, diethyl ether).

Applications in Drug Development
Ethyl 4-oxocyclohexanecarboxylate serves as a key starting material or intermediate in the

synthesis of several pharmaceuticals. Its bifunctional nature allows for a variety of chemical

transformations, making it a versatile building block.

One notable application is in the synthesis of tranexamic acid, an antifibrinolytic agent used to

treat or prevent excessive blood loss. The synthesis involves the conversion of the ketone

group to an amino group and hydrolysis of the ester.[1][6]
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Synthesis of Tranexamic Acid

Ethyl 4-oxocyclohexanecarboxylate

Ethyl 4-(hydroxyimino)cyclohexanecarboxylate
(Oxime formation)

NH2OH·HCl, Pyridine

Ethyl 4-aminocyclohexanecarboxylate
(Reduction of oxime)

H2, Raney Ni

Tranexamic Acid
(Hydrolysis of ester)

1. NaOH (aq)
2. HCl (aq)
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HPLC Purity Analysis Workflow

1. Sample Preparation 2. HPLC Instrumentation

3. Chromatographic Analysis

4. Data Processing and Reporting

Sample Preparation

HPLC Instrumentation

Chromatographic Analysis

Data Processing and Reporting

Dissolve sample in mobile phase

Filter through 0.45 µm syringe filter

Inject sample onto the column

C18 Reverse-Phase Column Isocratic or Gradient Mobile Phase
(e.g., Acetonitrile/Water) UV Detector (e.g., at 210 nm)

Elute with mobile phase

Detect eluting components

Integrate peak areas

Calculate purity (% area)

Generate analysis report

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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